Cas no 15979-87-0 (Benzenamine,3-nitro-N-(4-nitrophenyl)-)

• Product Name: Benzenamine,3-nitro-N-(4-nitrophenyl)-
• CAS No: 15979-87-0
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 176048
• PubChem ID: 27595
• Update Time: 2025-04-19

Benzenamine,3-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-nitro-N-(4-nitrophenyl)-
• 3-NITRO-N-(4-NITROPHENYL)BENZENAMINE
• 3-nitro-N-(4-nitrophenyl)aniline
• 15979-87-0
• AKOS000286161
• DTXSID30166729

• Inchi： 1S/C12H9N3O4/c16-14(17)11-6-4-9(5-7-11)13-10-2-1-3-12(8-10)15(18)19/h1-8,13H
• InChI Key： GBRRZYZALUGPSM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 259.05937
• Monoisotopic Mass: 259.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.446
• Boiling Point: 440.1°Cat760mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.693
• PSA: 98.31